1-[5-(Trifluoromethyl)pyridin-2-yl]-4-[1-(2,4,6-trimethylbenzenesulfonyl)piperidin-4-yl]piperazine

• IUPAC Name: 1-[5-(trifluoromethyl)pyridin-2-yl]-4-[1-(2,4,6-trimethylphenyl)sulfonylpiperidin-4-yl]piperazine
• InChI: InChI=1S/C24H31F3N4O2S/c1-17-14-18(2)23(19(3)15-17)34(32,33)31-8-6-21(7-9-31)29-10-12-30(13-11-29)22-5-4-20(16-28-22)24(25,26)27/h4-5,14-16,21H,6-13H2,1-3H3
• InChI Key: AIMMFYYIPTXHMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N2CCC(CC2)N3CCN(CC3)C4=NC=C(C=C4)C(F)(F)F)C
• Molecular Formula: C24H31F3N4O2S
• Molecular Weight: 496.6 g/mol
• CAS No.: 2097934-39-7

Description

1-[5-(Trifluoromethyl)pyridin-2-yl]-4-[1-(2,4,6-trimethylbenzenesulfonyl)piperidin-4-yl]piperazine is a useful research compound. Its molecular formula is C24H31F3N4O2S and its molecular weight is 496.59. The purity is usually 95%.
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Scientific Research Applications

Research on Piperazine Derivatives

Novel Therapeutic Agents : Piperazine derivatives, like the ones mentioned in the context of adenosine A2a receptor antagonists, have shown significant potential in treating neurological disorders such as Parkinson's disease. These compounds, through selective receptor antagonism, have demonstrated oral activity in rodent models, indicating their potential in therapeutic applications for neurodegenerative diseases (Vu et al., 2004).

Structural and Chemical Studies : Research on hydrogen bonding in proton-transfer compounds has also been conducted, highlighting the intricate intermolecular interactions and structural formations these compounds can undergo. Such studies are crucial in understanding the chemical and physical properties of novel compounds for potential applications in material science or catalysis (Smith, Wermuth, & Sagatys, 2011).

Corrosion Inhibition : The corrosion inhibition properties of piperidine derivatives have been explored through quantum chemical calculations and molecular dynamics simulations. These studies offer insights into the adsorption behaviors of these compounds on metal surfaces, suggesting their potential use in protecting metals against corrosion, which is a significant concern in industrial applications (Kaya et al., 2016).

Insecticidal Applications : Designing novel insecticides based on the structural framework of piperazine derivatives like PAPP has been explored, demonstrating these compounds' potential to act as new insecticides with novel modes of action. This research direction could lead to the development of more effective and possibly safer agricultural chemicals (Cai et al., 2010).

Antifungal Agents : The synthesis and evaluation of triazole derivatives incorporating piperidine moieties for their antifungal activity provide another avenue of research. Such compounds have shown moderate to good antifungal activity, highlighting the potential for developing new antifungal medications or agricultural fungicides (Darandale et al., 2013).